2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole

• IUPAC Name: [4-(1,3-benzoxazol-2-yl)piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C16H15N3O2S/c20-15(14-6-3-11-22-14)18-7-9-19(10-8-18)16-17-12-4-1-2-5-13(12)21-16/h1-6,11H,7-10H2
• InChI Key: ICBZCKHMGZAVAK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3O2)C(=O)C4=CC=CS4
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazole derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole is not fully understood. However, it has been reported to act as a potent inhibitor of various enzymes such as monoamine oxidase and phosphodiesterase. It has also been reported to modulate neurotransmitter levels in the brain, leading to its potential use as an antidepressant and anxiolytic agent.
Biochemical and Physiological Effects:
2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell proliferation. The compound has also been reported to increase the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine, leading to its potential use as an antidepressant and anxiolytic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole in lab experiments include its high potency, selectivity, and low toxicity. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, the limitations of using this compound include its poor solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on 2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole. One potential direction is to further investigate its potential use as an antidepressant and anxiolytic agent. Additionally, the compound's potential use as an antimicrobial and antiviral agent could also be explored. Further studies could also be conducted to elucidate the compound's mechanism of action and to optimize its pharmacological properties. Finally, the development of new synthetic methods for the compound could also be explored to improve its yield and purity.
Conclusion:
In conclusion, 2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole is a promising compound with potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's pharmacological properties and to optimize its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole involves the reaction of 2-amino-5-nitrothiazole with 2-chloroacetyl chloride in the presence of triethylamine. The resulting product is then treated with sodium hydroxide to obtain the final compound. This method has been reported to yield high purity and good yields of the product.

Scientific Research Applications

2-[4-(2-thienylcarbonyl)piperazin-1-yl]-1,3-benzoxazole has been extensively studied for its potential therapeutic applications. It has been reported to exhibit significant activity against various diseases such as cancer, depression, anxiety, and schizophrenia. The compound has also been studied for its antimicrobial, antiviral, and anti-inflammatory properties.